Cas no 418775-76-5 (2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol)

• Product Name: 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol
• CAS No: 418775-76-5
• MF: C₁₁H₁₅NO₂Cl₂
• MW: 264.1483
• CID: 872529
• Update Time: 2025-05-24

2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((3-(2,4-Dichlorophenoxy)propyl)amino)ethanol
• 2-{[3-(2,4-dichlorophenoxy)propyl]amino}ethanol(SALTDATA: HCl)
• CHEMBRDG-BB 5539582
• 2-([3-(2,4-DICHLOROPHENOXY)PROPYL]AMINO)ETHANOL
• 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol

Computed Properties

• Exact Mass: 263.04800

Experimental Properties

• PSA: 41.49000
• LogP: 2.73510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol

Recent Advances in the Study of 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol (CAS: 418775-76-5)

2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol (CAS: 418775-76-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications, pharmacological properties, and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in medicine and biotechnology.

One of the key areas of research has been the compound's role as a potential therapeutic agent. Studies have indicated that 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol exhibits notable biological activity, particularly in modulating specific biochemical pathways. Its structural features, including the dichlorophenoxy and ethanolamine moieties, contribute to its interaction with various molecular targets, making it a promising candidate for drug development.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific enzymes and receptors. For instance, research has shown that it can inhibit the activity of certain kinases involved in inflammatory and proliferative diseases. These findings suggest potential applications in treating conditions such as cancer, autoimmune disorders, and chronic inflammation.

Another significant aspect of the research has been the exploration of the compound's pharmacokinetics and safety profile. Preliminary data indicate that 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol has favorable absorption and distribution properties, although further studies are needed to fully understand its metabolic pathways and potential toxicity. These insights are crucial for advancing the compound into preclinical and clinical trials.

In addition to its therapeutic potential, recent studies have also investigated the compound's use in agricultural and industrial applications. Its herbicidal and antimicrobial properties have been explored, highlighting its versatility beyond the pharmaceutical sector. However, the focus of current research remains on its biomedical applications, given the pressing need for novel therapeutic agents.

In conclusion, 2-{3-(2,4-Dichlorophenoxy)propylamino}ethanol (CAS: 418775-76-5) represents a compound with diverse potential in chemical biology and medicine. Ongoing research continues to uncover its mechanisms of action and therapeutic benefits, paving the way for future innovations. As more data becomes available, this compound may emerge as a key player in the development of new drugs and treatments.